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Compound of Interest

Compound Name: Methyltetrazine-PEG12-acid

Cat. No.: B15609326

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, properties, and applications of
Methyltetrazine-PEG12-acid, a key reagent in the field of bioconjugation and antibody-drug
conjugate (ADC) development.

Core Properties and Specifications

Methyltetrazine-PEG12-acid is a heterobifunctional linker that combines a reactive
methyltetrazine moiety with a terminal carboxylic acid, connected by a hydrophilic 12-unit
polyethylene glycol (PEG) spacer. This unique structure allows for a two-step conjugation
strategy, making it a versatile tool for linking molecules of interest. The methyl group on the
tetrazine ring enhances its stability, while the PEG spacer improves solubility in agueous
solutions and reduces steric hindrance.

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula C36H60N4015 [1112]
Molecular Weight 788.9 g/mol [11[2][3]
Purity Typically >95% - 98% [1][2]13]
CAS Number 2183440-39-1 [11[2]
Appearance White to off-white solid

Storage Conditions -20°C, protected from moisture  [1]
Shipping Conditions Ambient temperature [1]

Chemical Structure and Reaction Mechanism

The core utility of Methyltetrazine-PEG12-acid lies in its two distinct reactive ends, enabling
sequential conjugation reactions.

Chemical Structure

Caption: Structural components of Methyltetrazine-PEG12-acid.

Reaction Workflow

The typical workflow involves two main steps:

+ Amide Coupling: The terminal carboxylic acid is activated to react with a primary amine on a
target molecule (e.g., a protein or nanoparticle).

¢ Bioorthogonal Ligation: The methyltetrazine group then specifically reacts with a trans-
cyclooctene (TCO) modified molecule in a rapid, catalyst-free "click chemistry" reaction.
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Step 1: Amine Modification

Methyltetrazine-PEG12-acid Amine-containing Biomolecule (e.g., Antibody)

Y
EDC / NHS Activation

mide Bond Formation

Step 2: Bioorthogonal Ligation

Tetrazine-modified Biomolecule TCO-modified Payload (e.g., Drug, Fluorophore)

etrazine-TCO Ligation
(Click Chemistry)

Final Bioconjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-Depth Technical Guide to Methyltetrazine-PEG12-
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609326/docs#an-in-depth-technical-guide-to-
methyltetrazine-pegl2-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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